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Compound of Interest

Compound Name: Pentadecylamine

Cat. No.: B1195383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

pentadecylamine as a reagent in organic synthesis. Pentadecylamine, a long-chain primary

aliphatic amine, is a versatile building block for the introduction of a fifteen-carbon lipophilic tail

into molecules. This feature is particularly useful in drug development for modulating the

pharmacokinetic and pharmacodynamic properties of active pharmaceutical ingredients.

Properties of Pentadecylamine
Before its application in synthesis, it is crucial to understand the physical and chemical

properties of pentadecylamine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1195383?utm_src=pdf-interest
https://www.benchchem.com/product/b1195383?utm_src=pdf-body
https://www.benchchem.com/product/b1195383?utm_src=pdf-body
https://www.benchchem.com/product/b1195383?utm_src=pdf-body
https://www.benchchem.com/product/b1195383?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₁₅H₃₃N [1][2][3]

Molecular Weight 227.43 g/mol [2][4]

Appearance
Colorless to pale yellow liquid

or solid flakes
[1][5]

Odor Strong, fishy [1]

Boiling Point 299-301 °C [6]

Melting Point 35-37 °C [6]

Solubility
Soluble in organic solvents,

limited solubility in water
[1]

CAS Number 2570-26-5 [1][2][3]

Applications in Organic Synthesis
Pentadecylamine serves as a versatile nucleophile in a variety of organic reactions, primarily

in the formation of amides and secondary amines. Its long alkyl chain also makes it a useful

surfactant and stabilizing agent in the synthesis of nanoparticles.[1][7]

Acylation of Pentadecylamine: Synthesis of N-
Pentadecyl Amides
The reaction of pentadecylamine with carboxylic acids or their derivatives, such as acyl

chlorides, is a fundamental transformation to produce N-pentadecyl amides. These amides are

valuable intermediates in the synthesis of surfactants, lubricants, and biologically active

molecules.

Reaction Scheme: Amide Bond Formation
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Reactants

ProductsPentadecylamine
(R-NH2)

N-Pentadecyl Amide
(R-NH-COR')

Nucleophilic Acyl Substitution

Carboxylic Acid Derivative
(R'-COX)

Byproduct (HX)

Reactants Products

Pentadecylamine
(R-NH2)

Secondary Amine
(R-NH-R')

SN2 Reaction

Ammonium Salt
(R-NH2-R' X-)

Acid-Base Reaction

Alkyl Halide
(R'-X)
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Metal Precursor + Pentadecylamine
(in a high-boiling solvent)

Heating to High Temperature

Nucleation of Nanoparticles

Controlled Growth

Stabilization by Pentadecylamine

Pentadecylamine-capped Nanoparticles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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